2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid

Core Science & Biosynthesis

Synthesis Pathways for N-Boc-isoindoline-5,6-dicarboxylic acid: A Technical Guide for Advanced Drug Development

Executive Summary

N-Boc-isoindoline-5,6-dicarboxylic acid (CAS: 1824411-98-4) is a highly versatile, rigid bicyclic scaffold. Due to its symmetrical structure and multiple orthogonal points of diversity, it has become a critical building block in modern medicinal chemistry, particularly in the synthesis of Arg-Gly-Asp (RGD) integrin antagonists and erythropoietin (EPO) mimetics [1].

Traditional synthesis of isoindolines often relies on the reduction of phthalimides or the alkylation of primary amines with highly reactive o-xylylene dihalides. However, achieving specific 5,6-dicarboxylic acid functionalization on a pre-formed isoindoline ring is notoriously challenging due to regioselectivity issues and the harsh oxidation conditions required. To bypass these limitations, this whitepaper details a highly authoritative, bottom-up synthetic strategy utilizing a transition-metal-catalyzed[2+2+2] cycloaddition [2].

Strategic Retrosynthetic Analysis & Workflow

By constructing the benzene ring de novo from a diyne and an alkyne, perfect regiocontrol is achieved. The reaction of N-Boc-dipropargylamine (N-Boc-4-aza-1,6-heptadiyne) with dimethyl acetylenedicarboxylate (DMAD) in the presence of Wilkinson's catalyst yields the isoindoline core with the ester groups perfectly positioned at C5 and C6. Subsequent saponification yields the target dicarboxylic acid.

Figure 1: Overall synthetic workflow for N-Boc-isoindoline-5,6-dicarboxylic acid.

Mechanistic Insights: Rh(I)-Catalyzed [2+2+2] Cycloaddition

The core of this synthetic route relies on the exquisite chemoselectivity of Rhodium(I) to mediate a [2+2+2] cycloaddition.

Causality of Catalyst Choice: Wilkinson’s catalyst, (PPh3​)3​RhCl , is preferred over cobalt or ruthenium alternatives because it operates under relatively mild conditions (refluxing ethanol) and exhibits high tolerance for polar functional groups, such as the Boc carbamate and the highly electrophilic DMAD esters[1].

The catalytic cycle initiates with the displacement of a phosphine ligand by the diyne, followed by oxidative cyclometalation to form a rigid rhodacyclopentadiene intermediate. DMAD then coordinates to the Rh(III) center and inserts into the Rh-C bond, expanding the ring to a rhodacycloheptatriene. Finally, a rapid reductive elimination expels the newly aromatized isoindoline product and regenerates the active Rh(I) species.

Figure 2: Catalytic mechanism of the Rh(I)-mediated [2+2+2] cycloaddition.

Step-by-Step Experimental Methodologies

Protocol 1: Synthesis of N-Boc-4-aza-1,6-heptadiyne (Diyne Precursor)

• Protection: Dissolve propargylamine (1.0 equiv) in anhydrous dichloromethane (DCM). Add triethylamine (1.2 equiv) and cool to 0 °C. Add di-tert-butyl dicarbonate ( Boc2​O , 1.1 equiv) dropwise. Stir at room temperature for 4 hours. Wash with 0.1 M HCl, dry over MgSO4​ , and concentrate to yield N-Boc-propargylamine.

• Alkylation: In a flame-dried flask under argon, dissolve N-Boc-propargylamine in anhydrous DMF. Cool to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv) portion-wise. Causality Note: The evolution of hydrogen gas serves as a self-validating visual cue for the deprotonation of the carbamate.

• Stir for 30 minutes, then add propargyl bromide (80% in toluene, 1.2 equiv) dropwise. Allow the reaction to warm to 25 °C and stir for 5 hours.

• Quench carefully with saturated aqueous NH4​Cl , extract with ethyl acetate, wash extensively with brine (to remove DMF), dry, and concentrate. Purify via silica gel chromatography to afford N-Boc-4-aza-1,6-heptadiyne.

Protocol 2: Rhodium-Catalyzed [2+2+2] Cycloaddition

• To a flame-dried round-bottom flask equipped with a reflux condenser, add N-Boc-4-aza-1,6-heptadiyne (1.0 equiv) and absolute ethanol to achieve a 0.1 M concentration.

• Add dimethyl acetylenedicarboxylate (DMAD) (4.0 equiv) in one portion. Causality Note: A 4-fold excess of DMAD is critical. DMAD is highly reactive; the excess ensures that the intermolecular insertion of DMAD outcompetes the coordination of a second diyne molecule, effectively suppressing diyne homocoupling and oligomerization [1].

• Degas the solution by sparging with argon for 15 minutes. Causality Note: Wilkinson's catalyst is an Rh(I) species susceptible to irreversible oxidation to Rh(III) by molecular oxygen, which would dead-end the catalytic cycle.

• Add (PPh3​)3​RhCl (0.02 equiv) and heat to reflux (78 °C) under argon for 18 hours.

• Monitor via TLC (Hexanes/EtOAc, 7:3). Upon completion, cool to room temperature, concentrate in vacuo, and purify via flash chromatography to isolate 2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid dimethyl ester.

Protocol 3: Saponification to the Dicarboxylic Acid

• Dissolve the purified dimethyl ester (1.0 equiv) in a 3:1:1 mixture of THF/MeOH/ H2​O (0.2 M). Causality Note: THF solubilizes the organic substrate, water dissolves the inorganic base, and MeOH acts as a phase-transfer homogenizing agent to ensure a single reactive phase.

• Add lithium hydroxide monohydrate ( LiOH⋅H2​O , 4.0 equiv). Stir the mixture vigorously at 25 °C for 4–6 hours. Monitor by LC-MS until the diester and monoester intermediates are fully consumed.

• Concentrate under reduced pressure to remove THF and MeOH. Dilute the remaining aqueous layer with distilled water and cool to 0 °C in an ice bath.

• Carefully acidify the aqueous solution to pH ~2.5 using 1M HCl dropwise. Causality Note: Strict temperature control (0 °C) and the use of dilute acid are mandatory to protonate the carboxylates (pKa ~3.5) without triggering the premature cleavage of the acid-sensitive N-Boc protecting group.

• Collect the resulting white precipitate via vacuum filtration, wash with cold water, and dry overnight under high vacuum to afford pure N-Boc-isoindoline-5,6-dicarboxylic acid.

Quantitative Data & Yield Analysis

The following table synthesizes the expected quantitative parameters and yields across the three core synthetic phases, establishing a benchmark for process validation.

Step	Reaction Phase	Key Reagents / Catalyst	Reaction Conditions	Typical Yield	Purification Method
1	Diyne Synthesis (Protection & Alkylation)	Boc2​O , NaH, Propargyl Bromide	DMF, 0 °C to 25 °C, 5.5 h	85% (Over 2 steps)	Liquid-liquid extraction, Silica Gel Chromatography
2	[2+2+2] Cycloaddition	DMAD (4 equiv), (PPh3​)3​RhCl (2 mol%)	EtOH, Reflux (78 °C), 18 h	26 - 35%	Silica Gel Flash Chromatography (Hexanes/EtOAc)
3	Saponification	LiOH⋅H2​O (4 equiv), 1M HCl	THF/MeOH/ H2​O (3:1:1), 25 °C, 5 h	> 95%	pH-controlled precipitation (pH ~2.5 at 0 °C), Filtration

References

• Boger, D. L., Lee, J. K., Goldberg, J., & Jin, Q. (2000). Two Comparisons of the Performance of Positional Scanning and Deletion Synthesis for the Identification of Active Constituents in Mixture Combinatorial Libraries. The Journal of Organic Chemistry, 65(5), 1467-1474.[Link]

• Goldberg, J., Jin, Q., Ambroise, Y., Satoh, S., Desharnais, J., Capps, K., & Boger, D. L. (2002). Erythropoietin Mimetics Derived from Solution Phase Combinatorial Libraries. Journal of the American Chemical Society, 124(4), 544-555.[Link]

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Physical and chemical properties of Boc-protected isoindoline-5,6-dicarboxylic acid

An In-Depth Technical Guide to 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic Acid

Executive Summary

This technical guide provides a comprehensive overview of 2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid, a key building block in modern medicinal chemistry and materials science. This molecule features a privileged isoindoline scaffold, strategically functionalized with an acid-labile N-Boc protecting group and two carboxylic acid moieties. This unique combination offers chemical stability and orthogonal handles for complex molecular synthesis. We will delve into its physicochemical properties, explore its chemical reactivity with mechanistic insights, propose a synthetic pathway, and discuss its applications for researchers, scientists, and drug development professionals.

Introduction: A Privileged Scaffold for Modern Chemistry

The isoindoline core is a bicyclic framework recognized as a "privileged structure" in drug discovery, forming the backbone of numerous clinically approved drugs and bioactive molecules.[1][2] Its rigid, yet three-dimensional, nature allows for precise orientation of substituents to interact with biological targets.

2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid (CAS: 1824411-98-4) is a highly valuable derivative of this scaffold.[3] The molecule is engineered for maximum synthetic utility:

• The N-Boc Group: The tert-butoxycarbonyl (Boc) group protects the isoindoline nitrogen, rendering it stable to a wide range of nucleophilic and basic conditions.[] This protection is crucial for directing reactivity to other parts of the molecule and can be cleanly removed under acidic conditions.[5]

• The Dicarboxylic Acid Functionality: The two carboxylic acid groups at the 5- and 6-positions serve as primary handles for chemical elaboration. They provide anchor points for building larger, more complex structures such as PROTACs, molecular probes, or polymers.

This guide serves to elucidate the properties and potential of this versatile chemical entity.

Physicochemical Properties

A clear understanding of the physical and chemical properties is fundamental to the successful application of any chemical building block. The key properties of 2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid are summarized below.

Property	Value	Source(s)
CAS Number	1824411-98-4	[3][6][7]
Molecular Formula	C₁₅H₁₇NO₆	[3][7]
Molecular Weight	307.30 g/mol	[3][6]
Appearance	Solid	[3]
Purity	Typically ≥95%	[7]
Solubility	The molecule's solubility is dictated by its dual-nature structure. The polar dicarboxylic acid groups confer solubility in polar aprotic solvents like DMSO and DMF, as well as in aqueous bases. Conversely, the non-polar tert-butyl group and the bicyclic core provide some solubility in chlorinated solvents, though it is limited in non-polar hydrocarbons.[8]	N/A
Storage Conditions	Store in a dry, sealed container at 2-8°C under an inert atmosphere to prevent degradation.[3][6][9]	N/A

Chemical Structure and Reactivity

The synthetic utility of this compound stems from the distinct reactivity of its functional groups. An orthogonal strategy, where one functional group can be manipulated without affecting the others, is readily achievable.

The N-Boc Protecting Group: An Acid-Labile Gatekeeper

The Boc group is one of the most common nitrogen-protecting groups in organic synthesis due to its broad stability and ease of removal under specific conditions.[]

• Stability: It is highly resistant to basic hydrolysis, hydrogenolysis, and a wide array of nucleophiles, allowing for extensive modification of the carboxylic acid groups without premature deprotection.

• Deprotection: The Boc group is readily cleaved under anhydrous acidic conditions. The mechanism involves protonation of the carbonyl oxygen, followed by the elimination of carbon dioxide and the highly stable tert-butyl cation, which typically forms isobutylene. Common reagents for this transformation include trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in an organic solvent like dioxane or methanol.[5]

Mechanism of acid-catalyzed N-Boc deprotection.

The Dicarboxylic Acid Functionality: Versatile Synthetic Handles

The two carboxylic acid groups are the primary sites for chemical diversification. Their reactivity is characteristic of standard carboxylic acids, allowing for a multitude of transformations.

• Amide Coupling: This is arguably the most critical reaction for drug development. The carboxylic acids can be coupled with a wide range of primary and secondary amines using standard peptide coupling reagents (e.g., HATU, HOBt/EDC) to form stable amide bonds.

• Esterification: Reaction with alcohols under acidic conditions (Fischer esterification) or via an activated intermediate yields the corresponding esters, which can be used to modulate solubility or act as prodrugs.

• Reduction: The carboxylic acids can be reduced to the corresponding di-alcohol using strong reducing agents like lithium aluminum hydride (LiAlH₄), providing another route for functionalization.

• Conversion to Acyl Chlorides: Treatment with reagents like thionyl chloride (SOCl₂) or oxalyl chloride converts the carboxylic acids to highly reactive acyl chlorides, which can readily react with various nucleophiles.

A high-level proposed workflow for synthesis.

Experimental Protocol: N-tert-Butoxycarbonylation

This protocol describes the final step of the proposed synthesis: the protection of the isoindoline nitrogen. This self-validating procedure relies on the specific reactivity of the amine with Boc anhydride.

Objective: To protect the secondary amine of isoindoline-5,6-dicarboxylic acid with a Boc group.

Materials:

• Isoindoline-5,6-dicarboxylic acid

• Di-tert-butyl dicarbonate (Boc₂O, Boc anhydride) [10]* Sodium hydroxide (NaOH)

• Dioxane

• Deionized Water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolution: Suspend isoindoline-5,6-dicarboxylic acid (1.0 eq) in a 1:1 mixture of dioxane and water.

• Basification: Cool the mixture to 0°C in an ice bath. Add a solution of NaOH (2.2 eq) in water dropwise to deprotonate the carboxylic acids and the amine, ensuring the starting material fully dissolves.

• Boc Anhydride Addition: Add a solution of di-tert-butyl dicarbonate (1.2 eq) in dioxane to the reaction mixture dropwise, maintaining the temperature at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS to confirm the consumption of the starting material.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the dioxane.

  • Wash the remaining aqueous solution with ethyl acetate to remove any unreacted Boc anhydride.

  • Cool the aqueous layer to 0°C and carefully acidify with 1 M HCl to a pH of ~2-3. The product should precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum to yield the final product.

Causality: Using a biphasic system with a base like NaOH ensures the amine is deprotonated and nucleophilic enough to react with the Boc anhydride, while the carboxylic acids are also deprotonated, increasing solubility in the aqueous phase. The final acidic work-up protonates the carboxylic acids, causing the product to precipitate due to its reduced solubility in water.

Characterization

The identity and purity of the synthesized compound must be confirmed using standard analytical techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum should show a characteristic singlet at approximately δ 1.5 ppm, integrating to 9 protons, which corresponds to the tert-butyl group of the Boc protector. Aromatic protons on the benzene ring and two singlets or an AB quartet for the two pairs of non-equivalent methylene (CH₂) protons of the isoindoline ring are also expected.

• ¹³C NMR Spectroscopy: The carbon spectrum will confirm the presence of the carbonyl carbons of the Boc group and the two carboxylic acids, as well as the quaternary carbon of the tert-butyl group.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show a prominent ion corresponding to the molecular weight, typically as the [M-H]⁻ adduct in negative mode or [M+H]⁺ and [M+Na]⁺ adducts in positive mode.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compound, ideally showing a single major peak.

Applications in Research and Development

The unique structure of 2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid makes it a powerful intermediate for several advanced applications:

• Drug Discovery: As a derivative of a privileged scaffold, it is an ideal starting point for creating libraries of novel compounds for high-throughput screening. [11]The dicarboxylic acid handles are perfect for generating derivatives with diverse functionalities to explore structure-activity relationships (SAR).

• PROTACs and Molecular Glues: The dicarboxylic acid moiety allows for the attachment of linkers, a key step in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other bifunctional molecules designed to induce protein degradation.

• Materials Science: The rigid core and reactive handles can be used to synthesize novel polymers or functional materials where a well-defined aromatic core is required.

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed.

• GHS Classification: The compound is classified as a warning-level hazard. [3][6]* Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). [3][12]* Precautionary Measures:

  • Handle in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust and direct contact with skin and eyes.

References

• Kaźmierczak-Barańska, J., Błaszczyk, R., & Różalski, M. (2022). N,N′-Di-Boc-2H-Isoindole-2-carboxamidine—First Guanidine-Substituted Isoindole. Molecules, 27(24), 8913. MDPI AG. Retrieved from [Link]

• Laronze, J. Y., Laronze-Cochard, F., Sapi, J., Levy, J., Le Men, J. (1998). A convenient synthesis of di(Boc)-protected guanidines. Synthesis, 1998(09), 1293-1294.
• Al-Warhi, T., Al-Rashood, S. T., & Farag, A. M. (2025). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Chemistry & Biodiversity, e202401403.

• 2-((tert-butoxy)carbonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

• tert-Butyloxycarbonyl protecting group. (n.d.). In Wikipedia. Retrieved March 25, 2026, from [Link]

• Al-Warhi, T., Al-Rashood, S. T., & Farag, A. M. (2024). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Preprints.org.

• Di-tert-butyl dicarbonate. (n.d.). In Wikipedia. Retrieved March 25, 2026, from [Link]

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An In-Depth Technical Guide to the Molecular Weight and Exact Mass of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of chemical and pharmaceutical development, precision is paramount. The accurate characterization of a molecule's mass is a foundational step in its identification, purification, and application. This guide provides a detailed examination of two critical, yet often conflated, parameters for 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid: its molecular weight and its exact mass. While molecular weight serves as an indispensable tool for stoichiometric calculations in bulk chemical synthesis, the exact mass is crucial for unequivocal structural confirmation via high-resolution mass spectrometry. This document delineates the theoretical basis for each value, outlines protocols for their experimental determination, and discusses the practical implications of each measurement in a research and development context.

Compound Identification and Core Properties

2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid is a complex organic molecule often used as a building block in chemical synthesis. Its unambiguous identification is the first step in any rigorous scientific investigation.

• IUPAC Name : 2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid

• CAS Number : 1824411-98-4[1][2][3]

• Molecular Formula : C₁₅H₁₇NO₆[1]

The key physical and chemical identifiers for this compound are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₇NO₆	[1]
IUPAC Name	2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid	[1]
CAS Number	1824411-98-4	[1][2][3]
Molecular Weight	307.3 g/mol	[1][3]
Physical Form	Solid	[3]

Theoretical Mass Determination: A Tale of Two Masses

The mass of a molecule can be expressed in two distinct ways, each with its own basis of calculation and scientific application. Understanding the difference is not merely academic; it is fundamental to experimental design and data interpretation.

Molecular Weight (Average Molar Mass)

The molecular weight (or more accurately, the molar mass) represents the weighted average mass of a molecule based on the natural abundance of its constituent isotopes.[4][5] For example, carbon on Earth is composed of approximately 98.9% ¹²C and 1.1% ¹³C. The atomic weight of carbon (≈12.011 amu) reflects this natural distribution.

Causality and Application : For laboratory work involving bulk quantities, such as weighing reagents for a chemical reaction, the molecular weight is the correct value to use. It provides the mass for one mole of the substance, statistically accounting for the isotopic distribution in the vast number of molecules present.

For C₁₅H₁₇NO₆ , the molecular weight is calculated using the standard atomic weights of its elements:

• Carbon (C): ~12.011 u

• Hydrogen (H): ~1.008 u[5]

• Nitrogen (N): ~14.007 u

• Oxygen (O): ~15.999 u[6]

The calculated Molecular Weight is 307.3 g/mol .[1][3]

Exact Mass (Monoisotopic Mass)

In contrast, the exact mass is the calculated mass of a molecule containing only the most abundant stable isotope of each element.[7] This calculation uses the precise mass of these specific isotopes, not the weighted average.

• ¹²C : 12.000000 u (by definition)[8][9]

• ¹H : 1.007825 u[10][11][12]

• ¹⁴N : 14.003074 u[13][14][15][16]

• ¹⁶O : 15.994915 u[17][18]

Calculation for C₁₅H₁₇NO₆ : (15 × 12.000000) + (17 × 1.007825) + (1 × 14.003074) + (6 × 15.994915) = 307.105593 u

Causality and Application : The exact mass is a theoretical value that becomes critically important in high-resolution mass spectrometry (HRMS). Techniques like Time-of-Flight (TOF) or Orbitrap mass spectrometry are capable of measuring the mass-to-charge ratio (m/z) of an individual ion with enough precision to distinguish between molecules of the same nominal mass but different elemental compositions. This makes exact mass the cornerstone of compound confirmation and structural elucidation.

Experimental Verification via High-Resolution Mass Spectrometry

Theoretical calculations must be validated by empirical data. High-resolution mass spectrometry is the gold standard for confirming the elemental composition of a molecule by accurately measuring its exact mass.

Principles of Mass Spectrometry

A mass spectrometer performs three primary functions:

• Ionization : It converts neutral sample molecules into charged ions.

• Mass Analysis : It separates these ions based on their mass-to-charge ratio (m/z).

• Detection : It measures the abundance of ions at each m/z value, generating a mass spectrum.

The peak corresponding to the intact, unfragmented ion is known as the molecular ion peak, and its m/z value provides the experimental mass.

Experimental Workflow for HRMS Analysis

The process of analyzing a sample like 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid follows a structured workflow, from sample preparation to data interpretation.

Caption: Applications of Molecular Weight vs. Exact Mass.

Summary Data

For clarity and quick reference, the key mass values for 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid are consolidated below.

Parameter	Definition	Value	Primary Use Case
Molecular Weight	Weighted average mass of naturally occurring isotopes.	307.3 g/mol	Stoichiometric calculations for bulk materials.
Exact Mass	Mass calculated from the most abundant isotope of each element.	307.1056 Da	High-resolution mass spectrometry for structural confirmation.

References

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• ChemLin. (2024, October 9). Oxygen-16 - isotopic data and properties. [Link]

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• Commission on Isotopic Abundances and Atomic Weights. (n.d.). Atomic Weight of Nitrogen. IUPAC. [Link]

• ChemLin. (2023, November 6). Carbon-12 - isotopic data and properties. [Link]

• KAERI Nuclear Data Center. (n.d.). Nitrogen-14. [Link]

• ChemLin. (2024, September 28). Nitrogen-14 - isotopic data and properties. [Link]

• KAERI Nuclear Data Center. (n.d.). Hydrogen-1. [Link]

• Wikipedia. (n.d.). Isotopes of hydrogen. [Link]

• Wikipedia. (n.d.). Carbon-12. [Link]

• Wikipedia. (n.d.). Isotopes of oxygen. [Link]

• Quora. (2018, August 23). What is the mass of 1 atom of hydrogen in kg?[Link]

• Wikipedia. (n.d.). Hydrogen. [Link]

• Scientific Instrument Services, Inc. (1996-2016). Exact Mass Calculator, Single Isotope Version. [Link]

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A Technical Guide to 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic Acid: Synthesis and Applications in Modern Organic Chemistry

Abstract

This technical guide provides an in-depth review of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid, a highly functionalized heterocyclic compound. We will explore its core physicochemical properties, discuss plausible synthetic strategies, and illuminate its significant role as a versatile building block in contemporary organic synthesis. The unique structural architecture of this molecule, featuring a Boc-protected isoindoline core and adjacent carboxylic acid moieties, makes it an exceptionally valuable precursor for the development of novel pharmaceuticals, advanced polymers, and functional materials. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this compound's synthetic potential.

Introduction to a Privileged Scaffold

The isoindoline heterocyclic core is a well-established "privileged structure" in medicinal chemistry, forming the backbone of numerous clinically significant drugs.[1][2] Its derivatives have demonstrated a remarkable range of biological activities, including anti-tumor, anti-inflammatory, and diuretic properties.[1] The title compound, 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid, is a sophisticated derivative designed for synthetic utility.

Its structure incorporates three key features:

• The Isoindoline Nucleus: A bicyclic framework where a benzene ring is fused to a pyrrolidine ring, providing a rigid and defined three-dimensional geometry.[1]

• The N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group is a standard, acid-labile protecting group for the nitrogen atom. Its presence ensures the stability of the isoindoline ring during various synthetic transformations while allowing for its clean removal under mild acidic conditions to unmask the secondary amine for subsequent reactions.[3][4]

• The Vicinal Dicarboxylic Acids: The two carboxylic acid groups on the benzene ring are powerful synthetic handles.[5] They can be readily converted into anhydrides, esters, amides, or acid chlorides, enabling a wide array of chemical modifications, from small molecule coupling to polymerization.[5][6]

This combination of a protected, biologically relevant core with versatile reactive groups makes 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid a high-value intermediate for constructing complex molecular architectures.[]

Physicochemical Properties

A summary of the key properties of the title compound is provided below for quick reference.

Property	Value	Reference
CAS Number	1824411-98-4	[8][9]
Molecular Formula	C₁₅H₁₇NO₆	[9]
Molecular Weight	307.3 g/mol	[8]
IUPAC Name	2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid	[9]
Physical Form	Solid	[8]
Purity	Typically ≥95%	[9]
Storage Temperature	2-8°C, sealed in dry conditions	[8]

Representative Synthetic Pathway

While specific proprietary syntheses may vary, a logical and chemically sound pathway to 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid can be conceptualized from readily available starting materials. A plausible multi-step synthesis beginning from pyromellitic dianhydride is outlined below. This approach highlights common and robust transformations in organic chemistry.

Sources

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• 9. 2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid 95% | CAS: 1824411-98-4 | AChemBlock [achemblock.com]

Thermodynamic stability of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid

An In-Depth Technical Guide on the Thermodynamic Stability and Thermal Degradation Kinetics of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic Acid

Executive Overview

2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid (CAS: 1824411-98-4; MW: 307.30 g/mol ) is a highly functionalized, rigid building block widely utilized in the synthesis of metal-organic frameworks (MOFs), complex polyimides, and combinatorial pharmaceutical libraries, including erythropoietin (EPO) mimetics[1] and Toll-like receptor agonists[2].

Understanding the thermodynamic stability of this molecule is critical for researchers employing high-temperature synthetic techniques, such as continuous flow chemistry or solid-state polymerization. This whitepaper provides a comprehensive analysis of the molecule’s thermal vulnerabilities, detailing the causality behind its degradation pathways and establishing self-validating analytical protocols for its thermodynamic profiling.

Structural Analytics & Thermodynamic Vulnerabilities

The thermodynamic profile of this molecule is governed by the disparate thermal stabilities of its three primary structural motifs:

• The N-Boc (tert-Butoxycarbonyl) Group: While chemically stable to nucleophiles and basic conditions, the Boc group is thermodynamically labile at elevated temperatures. The entropic driving force of generating two gaseous molecules (isobutylene and carbon dioxide) from a solid-state precursor makes thermal deprotection highly favorable above 150 °C[3].

• The ortho-Dicarboxylic Acid Motif: Phthalic acid derivatives are prone to intramolecular dehydration. The proximity of the two carboxylic acids facilitates a nucleophilic acyl substitution upon heating, driven by the enthalpic stability of the resulting five-membered anhydride ring and the entropic release of water vapor.

• The Isoindoline Core: The fused pyrrolidine-benzene system provides a rigid, thermally robust backbone that typically resists degradation until temperatures exceed 250–300 °C, at which point catastrophic skeletal fragmentation occurs.

Mechanistic Pathways of Thermal Degradation

The thermal degradation of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid proceeds via a highly predictable, sequential cascade.

Stage 1: Thermal N-Boc Cleavage (150 °C – 200 °C)

In the absence of an acid catalyst, the Boc group undergoes a concerted, six-membered pericyclic transition state. This endothermic process yields the free secondary amine (isoindoline-5,6-dicarboxylic acid), releasing equimolar amounts of isobutylene and CO₂. In modern continuous flow chemistry, this thermal deprotection is leveraged as an acid-free alternative to preserve sensitive functional groups[4].

Stage 2: Intramolecular Dehydration (180 °C – 220 °C)

Following or concurrent with Boc deprotection (depending on the exact heating ramp), the ortho-dicarboxylic acids undergo endothermic dehydration. The spatial alignment of the carboxyl groups lowers the activation energy for the formation of isoindoline-5,6-dicarboxylic anhydride.

Stage 3: Core Pyrolysis (> 250 °C)

At extreme temperatures, the anhydride and isoindoline core undergo exothermic decarboxylation and carbonization, releasing CO, CO₂, and NOₓ species.

Fig 1. Sequential thermal degradation pathway of 2-Boc-isoindoline-5,6-dicarboxylic acid.

Quantitative Thermal Profiling

To accurately interpret thermal analytical data, researchers must correlate empirical mass loss with theoretical molecular weight reductions. The table below summarizes the theoretical thermodynamic events for this molecule (Initial MW: 307.30 g/mol ).

Thermal Event	Temp Range (°C)	Calorimetric Profile	Theoretical Mass Loss	Evolved Gas Species (m/z)
N-Boc Cleavage	150 – 200	Endothermic	32.58% (100.12 g/mol )	Isobutylene (56), CO₂ (44)
Anhydride Formation	180 – 220	Endothermic	5.86% (18.02 g/mol )	H₂O (18)
Total Pre-Pyrolysis	150 – 220	Endothermic	38.44%	-
Core Decomposition	> 250	Exothermic	> 50.00%	CO (28), CO₂ (44), NOₓ

Note: Because the temperature windows for Boc cleavage and dehydration closely overlap, rapid heating ramps (e.g., >20 °C/min) may cause these events to merge into a single broad endotherm and mass loss step.

Standardized Analytical Protocols

To ensure reproducibility and scientific integrity, the thermodynamic stability of this compound must be assessed using a self-validating combination of Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) and Differential Scanning Calorimetry (DSC).

Protocol A: TGA-MS (Evolved Gas Analysis)

Purpose: To quantify mass loss and chemically identify the volatile degradation products.

• Crucible Preparation: Pre-calcine alumina (Al₂O₃) crucibles at 600 °C to remove residual moisture. Tare the crucible.

• Sample Loading: Weigh exactly 5.0 ± 0.2 mg of the compound. Causality: A small, evenly distributed sample mass prevents thermal gradients and minimizes the kinetic lag of gas diffusion through the sample bed.

• Purge Phase: Hold isothermally at 30 °C for 15 minutes under high-purity N₂ (50 mL/min) to establish an inert baseline and remove atmospheric oxygen.

• Dynamic Heating: Apply a heating ramp of 10 °C/min from 30 °C to 400 °C.

• MS Detection: Maintain the transfer line at 200 °C to prevent water condensation. Monitor specific ion channels: m/z 18 (H₂O), m/z 44 (CO₂), and m/z 56 (Isobutylene).

• Self-Validation Check: Integrate the first derivative thermogravimetry (DTG) peak. The system is validated if the combined mass loss between 150 °C and 220 °C equals 38.4% ± 0.5%, confirming complete conversion to the anhydride without premature core pyrolysis.

Protocol B: Differential Scanning Calorimetry (DSC)

Purpose: To map the enthalpy changes (ΔH) associated with phase transitions and degradation.

• Sample Encapsulation: Seal 2.0–3.0 mg of the sample in an aluminum pan with a laser-drilled pinhole. Causality: The pinhole allows evolved gases (isobutylene, CO₂, H₂O) to escape; a hermetically sealed pan without a pinhole would rupture, destroying the sensor.

• Heating Profile: Ramp at 10 °C/min from 25 °C to 250 °C under an N₂ purge (20 mL/min).

• Data Interpretation: Identify the onset temperature ( Tonset​ ) of the first endotherm. This represents the absolute thermal limit before the molecular integrity of the Boc group is compromised.

Fig 2. Self-validating analytical workflow for determining thermodynamic stability profiles.

Implications for Synthetic Workflows

Understanding the precise thermal boundaries of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid enables researchers to engineer smarter synthetic routes:

• Selective Deprotection: By utilizing continuous flow reactors heated to exactly 180 °C, researchers can achieve rapid, acid-free Boc deprotection within minutes[5].

• Polymerization Control: When utilizing this compound as a monomer for polyimides, the temperature must be carefully staged. A preliminary hold at 160 °C can be used to cleanly remove the Boc group before ramping to >220 °C to drive the imidization/anhydride condensation reactions.

Sources

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Protocols & Analytical Methods

Application Notes and Protocols: NMR Characterization of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic Acid Derivatives

Introduction

Substituted isoindoline scaffolds are prevalent in a wide array of biologically active compounds and functional materials. The specific derivative, 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid, serves as a crucial building block in medicinal chemistry and drug development. Its structure combines a bicyclic isoindoline core, a labile tert-Butoxycarbonyl (Boc) protecting group on the nitrogen atom, and two carboxylic acid functionalities on the benzene ring. This intricate arrangement allows for diverse chemical modifications, making it a versatile intermediate for creating complex molecular architectures.

Accurate and unambiguous structural characterization is paramount to ensure the identity, purity, and conformational integrity of these molecules throughout the synthetic and drug discovery process. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for the complete structural elucidation of such organic molecules in solution. This guide provides a comprehensive overview and detailed protocols for the NMR characterization of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid and its derivatives. We will delve into one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC, NOESY) NMR techniques, explaining the rationale behind experimental choices and providing insights into spectral interpretation.

Part 1: Sample Preparation: The Foundation of High-Quality NMR Data

The quality of the NMR data is intrinsically linked to the meticulous preparation of the sample. The choice of solvent and sample concentration are critical parameters that can significantly influence the resolution and information content of the resulting spectra.

Solvent Selection

The choice of a deuterated solvent is the first and most crucial step. For 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid, the presence of acidic carboxylic acid protons necessitates careful consideration.

• Aprotic Solvents (Recommended): Dimethyl sulfoxide-d₆ (DMSO-d₆) is often the solvent of choice. Its ability to form hydrogen bonds with the carboxylic acid protons slows down their exchange with residual water, often allowing for their direct observation in the ¹H NMR spectrum.[1] Chloroform-d (CDCl₃) or acetone-d₆ can also be used, but the carboxylic acid protons may exchange more rapidly, leading to broad or unobservable signals.[2]

• Protic Solvents (for specific applications): Deuterium oxide (D₂O) can be used to intentionally exchange the acidic protons of the carboxylic acids.[3][4] Comparing the ¹H NMR spectrum before and after the addition of a drop of D₂O is a classic method to confirm the presence of exchangeable protons, as their corresponding signals will disappear.[3]

Concentration Optimization

The sample concentration should be optimized to achieve a good signal-to-noise ratio in a reasonable amount of time without causing issues like aggregation or line broadening.

• For ¹H NMR: A concentration of 5-10 mg of the compound in 0.5-0.7 mL of deuterated solvent is typically sufficient.

• For ¹³C NMR and 2D NMR: A higher concentration, in the range of 20-50 mg in 0.5-0.7 mL of solvent, is generally required to obtain good quality spectra in a practical timeframe, especially for less sensitive experiments like ¹³C and HMBC.[5]

Protocol 1: Standard Sample Preparation for NMR Analysis

• Weighing: Accurately weigh the desired amount of the 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid derivative into a clean, dry vial.

• Solvent Addition: Add the appropriate volume of the chosen deuterated solvent using a calibrated pipette.

• Dissolution: Gently vortex or sonicate the sample until the solid is completely dissolved. A clear, homogeneous solution is essential.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the Pasteur pipette during the transfer to the NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

Part 2: One-Dimensional (1D) NMR Spectroscopy: The Initial Structural Blueprint

One-dimensional NMR spectra, specifically ¹H and ¹³C NMR, provide the fundamental information for structural elucidation.

¹H NMR Spectroscopy: Proton Environment Mapping

The ¹H NMR spectrum reveals the number of different types of protons, their chemical environment, their relative numbers (integration), and their connectivity through spin-spin coupling.

Expected Chemical Shifts and Multiplicities:

Proton(s)	Approximate Chemical Shift (ppm)	Multiplicity	Notes
Carboxylic Acid (-COOH)	10.0 - 13.0	Broad singlet	Highly deshielded. Position and broadness are concentration and solvent dependent. May exchange with D₂O.[3]
Aromatic (C4-H, C7-H)	7.5 - 8.0	Singlet or narrow doublet	Protons on the benzene ring. Their exact shift depends on the substitution pattern.
Isoindoline Methylene (-CH₂-)	4.5 - 5.0	Singlet or AB quartet	The two methylene groups are often chemically equivalent, giving a singlet. However, restricted rotation around the N-CO bond can make them diastereotopic, resulting in a more complex splitting pattern.
tert-Butyl (-C(CH₃)₃)	1.4 - 1.6	Singlet	A characteristic and intense signal integrating to 9 protons, indicative of the Boc protecting group.[6][7]

Protocol 2: Acquisition of a Standard ¹H NMR Spectrum

• Instrument Setup: Insert the prepared NMR sample into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters:

  • Pulse Angle: 30-45 degrees (for quantitative analysis, a 90-degree pulse with a longer relaxation delay is preferred).

  • Spectral Width: Typically 0-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds. A longer delay is necessary for accurate integration.

  • Number of Scans: 8-16 scans are usually sufficient for a moderately concentrated sample.

• Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase correct the spectrum and calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., DMSO-d₆ at 2.50 ppm).

¹³C NMR Spectroscopy: Carbon Skeleton Elucidation

The ¹³C NMR spectrum provides information about the number of non-equivalent carbon atoms and their chemical environment.

Expected Chemical Shifts:

Carbon(s)	Approximate Chemical Shift (ppm)	Notes
Carboxylic Acid (-COOH)	165 - 175	Deshielded due to the electronegative oxygen atoms.[3]
Boc Carbonyl (-COO-)	150 - 155	Characteristic chemical shift for the carbonyl carbon of the Boc group.[5]
Aromatic (C4a, C7a)	135 - 145	Quaternary carbons of the benzene ring attached to the isoindoline core.
Aromatic (C5, C6)	130 - 135	Carbons bearing the carboxylic acid groups.
Aromatic (C4, C7)	120 - 125	Protonated aromatic carbons.
Boc Quaternary (-C(CH₃)₃)	80 - 85	The quaternary carbon of the tert-butyl group.[6]
Isoindoline Methylene (-CH₂-)	50 - 55	Methylene carbons of the isoindoline ring.
Boc Methyl (-C(CH₃)₃)	28 - 30	The three equivalent methyl carbons of the tert-butyl group.[6][7]

Protocol 3: Acquisition of a Standard ¹³C{¹H} NMR Spectrum

• Instrument Setup: Use the same locked and shimmed sample from the ¹H NMR experiment.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Typically 0-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A significantly larger number of scans (e.g., 1024 or more) is required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Processing: Apply a Fourier transform, phase correct, and calibrate the spectrum using the solvent signal (e.g., DMSO-d₆ at 39.52 ppm).

Part 3: Two-Dimensional (2D) NMR Spectroscopy: Unraveling Complex Connectivity

2D NMR experiments are indispensable for unambiguously assigning all proton and carbon signals, especially for complex derivatives.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Couplings

The COSY experiment reveals which protons are spin-spin coupled to each other, typically through two or three bonds. This is crucial for identifying adjacent protons in the molecule. For the title compound, COSY can confirm the connectivity within any alkyl chains if the core structure is further derivatized.

HSQC (Heteronuclear Single Quantum Coherence): Direct ¹H-¹³C Correlations

The HSQC spectrum correlates each proton with the carbon atom to which it is directly attached. This is an essential experiment for assigning the resonances of protonated carbons.

HMBC (Heteronuclear Multiple Bond Correlation): Long-Range ¹H-¹³C Correlations

The HMBC experiment shows correlations between protons and carbons that are separated by two or three bonds. This is a powerful tool for piecing together the molecular fragments and confirming the overall carbon skeleton. Key expected HMBC correlations for 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid include:

• Correlations from the tert-butyl protons to the Boc quaternary and carbonyl carbons.

• Correlations from the isoindoline methylene protons to the adjacent aromatic carbons (C4a, C7a) and the Boc carbonyl carbon.

• Correlations from the aromatic protons (C4-H, C7-H) to the neighboring aromatic carbons.

NOESY (Nuclear Overhauser Effect Spectroscopy): Through-Space Correlations and Conformational Analysis

The NOESY experiment reveals correlations between protons that are close to each other in space, regardless of whether they are connected through bonds.[8][9] This is particularly useful for determining the stereochemistry and conformational preferences of the molecule in solution.[10] For the isoindoline core, NOESY can provide insights into the puckering of the five-membered ring and the relative orientation of substituents.[11]

Experimental Workflow for Comprehensive Structural Elucidation

Caption: Workflow for NMR-based structural elucidation.

Protocol 4: Acquisition of 2D NMR Spectra

• Instrument Setup: Use a well-shimmed, moderately concentrated sample.

• Parameter Optimization: Utilize standard, pre-optimized parameter sets provided by the spectrometer manufacturer for COSY, HSQC, HMBC, and NOESY experiments. Key parameters to consider are:

  • Spectral Widths (F1 and F2): These should be set to encompass all relevant proton and carbon signals.

  • Number of Increments (F1): Typically 256-512 for good resolution in the indirect dimension.

  • Number of Scans: Varies depending on the experiment and sample concentration (e.g., 2-8 for COSY/HSQC, 8-32 for HMBC/NOESY).

  • Mixing Time (for NOESY): A range of mixing times (e.g., 100-800 ms) may be necessary to build up detectable NOEs.

• Processing: Process the 2D data using the appropriate software, applying Fourier transforms in both dimensions and performing phase correction.

Part 4: Data Interpretation and Structural Confirmation

A systematic approach to interpreting the collected NMR data is essential for unambiguous structure determination.

Step-by-Step Interpretation Guide

Caption: Systematic approach to NMR data interpretation.

• Identify Key Functional Groups:

  • Boc Group: Locate the intense singlet around 1.4-1.6 ppm in the ¹H spectrum and the corresponding carbon signals around 80-85 ppm (quaternary) and 28-30 ppm (methyls) in the ¹³C spectrum. Confirm the carbonyl carbon around 150-155 ppm.

  • Carboxylic Acids: Identify the broad proton signal downfield (10-13 ppm) and the carbonyl carbons around 165-175 ppm. Confirm with a D₂O exchange experiment.

  • Aromatic System: Analyze the aromatic region in both ¹H and ¹³C spectra to confirm the substitution pattern.

  • Isoindoline Core: Identify the methylene proton signals and their corresponding carbon signals.

• Assign Protonated Carbons: Use the HSQC spectrum to directly link each proton signal to its attached carbon.

• Establish Spin Systems: Use the COSY spectrum to connect coupled protons. For the parent compound, this will be limited, but for more complex derivatives, it is crucial for tracing out alkyl chains or other coupled systems.

• Connect Fragments: Use the HMBC spectrum to piece the puzzle together. For instance, an HMBC correlation from the isoindoline methylene protons to the Boc carbonyl carbon definitively links the protecting group to the nitrogen atom of the isoindoline core.

• Confirm Stereochemistry and Conformation: Analyze the NOESY spectrum for through-space correlations. For example, NOEs between the isoindoline methylene protons and the adjacent aromatic protons can provide information about the conformation of the five-membered ring.

Conclusion

The comprehensive application of 1D and 2D NMR spectroscopy provides a robust and reliable methodology for the complete structural characterization of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid and its derivatives. By following the detailed protocols and interpretation strategies outlined in this guide, researchers, scientists, and drug development professionals can confidently verify the chemical identity, purity, and conformational features of these important synthetic intermediates. This ensures the integrity of subsequent synthetic steps and the quality of the final target molecules.

References

• Zahara, M., et al. (2017). Polar solvent fluctuations drive proton transfer in hydrogen bonded complexes of carboxylic acid with pyridines: NMR, IR and ab initio MD study. Physical Chemistry Chemical Physics, 19(32), 21469-21480. Available from: [Link]

• JoVE. (2025). NMR and Mass Spectroscopy of Carboxylic Acids. Journal of Visualized Experiments. Available from: [Link]

• Zhang, S., et al. (2014). tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. RSC Advances, 4(78), 41551-41559. Available from: [Link]

• Riniker, S., et al. (2022). Incorporating NOE-Derived Distances in Conformer Generation of Cyclic Peptides with Distance Geometry. Journal of Chemical Information and Modeling, 62(3), 579-592. Available from: [Link]

• Parker, W. O. (2024). Easy Stereoisomer Analysis: NOESY of a Cyclic Ketal. ResearchGate. Available from: [Link]

• ResearchGate. (2017). Is it possible to observe NMR peak of carboxylic acid proton when D2O is being used as a solvent?. Available from: [Link]

• Reddy, T. J., et al. (2020). Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride. Organic Syntheses, 97, 149-164. Available from: [Link]

• Smirnov, S. N., et al. (2013). Solvent and H/D Isotope Effects on the Proton Transfer Pathways in Heteroconjugated Hydrogen-Bonded Phenol–Carboxylic Acid Anions Observed by Combined UV–vis and NMR Spectroscopy. Journal of the American Chemical Society, 135(19), 7456-7465. Available from: [Link]

• Kamal, A., et al. (2007). Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. Tetrahedron Letters, 48(14), 2537-2540. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 422478, Isoindoline. Available from: [Link].

• Kessler, H., et al. (1989). Conformational analysis of cyclic peptides in solution. Biopolymers, 28(1), 385-395. Available from: [Link]

• Contreras-Rojas, L. A., et al. (2014). ¹H and ¹³C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. Magnetic Resonance in Chemistry, 52(12), 799-805. Available from: [Link]

• Reddit. (2022). Protons Carboxylic acids in 1H NMR. r/OrganicChemistry. Available from: [Link]

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Technical Notes & Optimization

Overcoming low yield in 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid synthesis

Topic: Troubleshooting Low Yields in 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid. This molecule is a highly valuable structural scaffold, heavily utilized in the development of erythropoietin (EPO) mimetics[1] and various pharmaceutical drug therapies[2].

Despite its commercial relevance, bench chemists often report abysmal yields (<15%) when attempting to synthesize this compound via traditional oxidation pathways. This guide deconstructs the chemical causality behind these failures, answers frequently asked troubleshooting questions, and provides a field-proven, self-validating protocol to guarantee high yields.

The Root Cause of Failure: A Chemoselectivity Conflict

The most common mistake in synthesizing this molecule is attempting a late-stage oxidation of 5,6-dimethyl-2-Boc-isoindoline .

Chemists naturally assume that strong oxidants (like KMnO₄ or RuO₄) will convert the aromatic methyl groups at the C5 and C6 positions into carboxylic acids. However, this ignores the inherent electronic environment of the isoindoline core. The methylene groups at the C1 and C3 positions are benzylic and sit adjacent to the nitrogen atom. Even with the electron-withdrawing Boc protecting group attached, these benzylic positions remain highly susceptible to oxidation[3].

When subjected to oxidizing conditions, the C1/C3 benzylic protons are attacked competitively—or even preferentially—over the C5/C6 methyl groups. This over-oxidation destroys the isoindoline core, yielding complex mixtures dominated by phthalimide derivatives (isoindoline-1,3-diones).

Fig 1. Chemoselectivity conflict during direct oxidation of 5,6-dimethylisoindoline.

Troubleshooting & FAQs

Q1: Can I adjust the oxidation conditions (e.g., lower temperature, milder oxidants) to preserve the isoindoline core? A1: No. The thermodynamic barrier to oxidize an aromatic methyl group to a carboxylic acid requires harsh conditions. Any condition strong enough to oxidize the C5/C6 methyl groups will inevitably destroy the C1/C3 benzylic protons. Changing the protecting group from Boc to an electron-withdrawing group like Tosyl (Ts) or Acetyl (Ac) offers marginal stability but does not invert the fundamental chemoselectivity.

Q2: If direct oxidation is unviable, what is the recommended synthetic strategy? A2: The most reliable, high-yield approach bypasses oxidation entirely by utilizing a late-stage Palladium-catalyzed methoxycarbonylation . By starting with 5,6-dibromo-2-Boc-isoindoline, you can use Carbon Monoxide (CO) in methanol to selectively install ester groups at the C5 and C6 positions. This reaction operates under mild conditions that leave the benzylic protons and the Boc group completely intact.

Q3: The optimized route requires CO gas, which our lab is not equipped to handle safely. Is there an alternative? A3: Yes. For bench-scale synthesis where pressurized CO gas is a safety concern, you can use Molybdenum Hexacarbonyl (Mo(CO)₆) as a solid CO surrogate. When heated in the presence of an amine base (like DBU), Mo(CO)₆ releases CO in situ, allowing the carbonylation to proceed smoothly without a pressure reactor.

Q4: During the final hydrolysis of the dimethyl ester, I am observing significant loss of the Boc protecting group. How can I prevent this? A4: Boc groups are highly acid-labile. If you are using acidic hydrolysis (e.g., HCl/H₂O) to convert the ester to the acid, you will cleave the carbamate. You must use a mild alkaline saponification (LiOH in THF/H₂O), followed by a carefully buffered workup using a weak acid like citric acid to protonate the carboxylates without dropping the pH low enough to trigger Boc cleavage.

Quantitative Route Comparison

Synthetic Route	Key Reagents	Chemoselectivity Conflict	Typical Yield	Process Recommendation
Direct Oxidation	KMnO₄, H₂O, 90 °C	High (C1/C3 Over-oxidation)	< 15%	Not Recommended
Nitric Acid Oxidation	HNO₃, Sealed Tube	High (Nitration & Cleavage)	< 5%	Not Recommended
Pd-Carbonylation	Pd(OAc)₂, CO, MeOH	None (Halogen-directed)	75 - 85%	Highly Recommended

Optimized Step-by-Step Methodology

To ensure reproducible success, abandon the oxidation route and adopt the following self-validating carbonylation workflow.

Fig 2. Optimized high-yield synthesis via Pd-catalyzed methoxycarbonylation.

Phase 1: Methoxycarbonylation of 5,6-Dibromo-2-Boc-isoindoline

Causality Note: The dibromo precursor directs the palladium insertion exclusively to the C5/C6 positions, entirely bypassing the vulnerable benzylic protons.

• Setup: Charge a pressure reactor with 5,6-dibromo-2-Boc-isoindoline (1.0 equiv), Pd(OAc)₂ (5 mol%), and the ligand dppf (10 mol%).

• Solvent & Base: Add anhydrous Methanol (acts as both solvent and nucleophile) and Triethylamine (3.0 equiv) to neutralize the HBr generated during the catalytic cycle.

• Reaction: Purge the vessel with CO gas and pressurize to 3 atm. Heat the reaction mixture to 80 °C for 16 hours. (Safety: Conduct in a highly ventilated fume hood with active CO detectors).

• Isolation: Cool to room temperature, vent the CO safely, and filter the mixture through a pad of Celite to remove palladium black. Concentrate the filtrate and purify via silica gel chromatography (Hexanes/EtOAc) to yield Dimethyl 2-Boc-isoindoline-5,6-dicarboxylate .

Phase 2: Mild Saponification

Causality Note: This step uses a self-validating pH control mechanism. By utilizing citric acid instead of mineral acids during the workup, the system physically cannot reach the highly acidic pH (< 1.5) required to prematurely cleave the Boc group.

• Hydrolysis: Dissolve the intermediate diester in a 3:1 mixture of THF and H₂O. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Add LiOH·H₂O (4.0 equiv) portion-wise. Stir the reaction, allowing it to slowly warm to room temperature over 4 hours.

• Solvent Removal: Concentrate under reduced pressure to remove the THF. (Leaving THF in the mixture can cause emulsion issues during extraction).

• Controlled Acidification: Carefully acidify the aqueous layer to pH ~3 using 1M Citric Acid . Do not use HCl or H₂SO₄.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo to afford pure 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid as a white solid.

References

• Goldberg, J., Jin, Q., Ambroise, Y., & Boger, D. L. "Erythropoietin mimetics derived from solution phase combinatorial libraries." PubMed (National Institutes of Health).
• Sigma-Aldrich. "2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid Product Information." Sigma-Aldrich.
• Beilstein Journal of Organic Chemistry. "The chemistry of isoindole natural products." Beilstein Journals.

Sources

• 1. Erythropoietin mimetics derived from solution phase combinatorial libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid - [sigmaaldrich.com]
• 3. BJOC - The chemistry of isoindole natural products [beilstein-journals.org]

Preventing premature Boc cleavage in 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid reactions

Technical Support Center: Preventing Premature Boc Cleavage in 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic Acid Reactions

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid (CAS: 1824411-98-4)[1]. While this bifunctional building block is highly versatile, preserving the tert-butoxycarbonyl (Boc) protecting group on the isoindoline nitrogen during the activation of the 5,6-dicarboxylic acid moieties requires precise control over reaction microenvironments.

Part 1: Mechanistic Causality of Premature Cleavage

Why does the Boc group degrade during dicarboxylic acid activation? The Boc group is fundamentally designed to be acid-labile, providing orthogonal protection strategies in complex syntheses[2]. When researchers attempt to activate the dicarboxylic acids using traditional, harsh reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), the reaction generates hydrogen chloride (HCl) gas as a stoichiometric byproduct.

This localized acidic environment protonates the carbamate carbonyl oxygen. The resulting intermediate is highly unstable and undergoes rapid heterolytic cleavage, expelling a stable tert-butyl cation and forming a carbamic acid intermediate. The carbamic acid spontaneously decarboxylates, releasing CO₂ gas and leaving behind the unprotected isoindoline amine[3].

Mechanism of acid-catalyzed Boc deprotection and fragmentation.

Part 2: Troubleshooting Guide & Protocols

Quantitative Data: Reagent Selection vs. Boc Stability

Selecting the correct activation chemistry is the single most critical factor in preventing premature Boc loss. The table below summarizes the causality between reagent choice, byproduct generation, and Boc survival rates.

Table 1: Quantitative Comparison of Activation Reagents on Boc Stability

Activation Reagent	Byproducts Generated	Boc Cleavage Risk	Recommended Base Additive	Typical Yield (Intact Boc)
Thionyl Chloride (SOCl₂)	HCl, SO₂	High (>90% cleavage)	None (Incompatible)	< 10%
Oxalyl Chloride	HCl, CO, CO₂	High (>85% cleavage)	None (Incompatible)	< 15%
EDC·HCl / HOBt	Mild acid (localized)	Moderate	DIPEA or NMM (2-3 eq)	70 - 85%
HATU	Uronium salts	Low	DIPEA (3-5 eq)	> 90%
DIC / Oxyma	Urea derivatives	Low	None or NMM	> 92%

Self-Validating Protocol: Mild Amidation of the 5,6-Dicarboxylic Acid

To ensure the Boc group remains intact, activation must proceed via mild uronium or carbodiimide chemistry coupled with a sufficient buffer of non-nucleophilic base[4][5].

Step-by-Step Methodology:

• Preparation : In an oven-dried flask under an inert atmosphere (N₂/Ar), dissolve 1.0 equivalent of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid in anhydrous DMF (0.1 M concentration). Causality: Anhydrous conditions prevent the premature hydrolysis of the highly reactive activated ester intermediates, while DMF ensures complete dissolution of the highly polar dicarboxylic acid.

• Base Addition : Add 5.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Causality: A large excess of a weak, sterically hindered base neutralizes any trace acids present in the coupling reagents and keeps the reaction microenvironment strictly basic, shielding the Boc group from protonation[5].

• Activation : Cool the mixture to 0 °C. Add 2.2 equivalents of HATU portion-wise. Stir for 15 minutes. Causality: Cooling minimizes the risk of thermal Boc degradation and prevents uronium-induced side reactions, such as guanidinylation of the target amine[5].

• Nucleophile Addition : Add 2.2 equivalents of the target primary or secondary amine. Allow the reaction to slowly warm to room temperature and stir for 2–4 hours.

• Validation & Workup : Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate. Self-Validation: The basic aqueous quench ensures that any residual acidic species are immediately neutralized before solvent evaporation, guaranteeing that the Boc group is not cleaved during the concentration step.

Part 3: Frequently Asked Questions (FAQs)

Q: Can I use elevated temperatures to force the coupling of sterically hindered amines to the 5,6-dicarboxylic acid? A: Proceed with extreme caution. Prolonged heating (above 60 °C) in polar aprotic solvents can lead to thermal degradation of the Boc group, especially if trace acidic impurities are present. If heating is required, utilize microwave-assisted synthesis for short durations (e.g., 10-15 minutes) rather than prolonged conventional heating, and ensure a strict excess of a non-nucleophilic base like N-methylmorpholine (NMM) is present[4].

Q: My LC-MS analysis of the crude reaction shows a mass corresponding to[M - 100]. What happened? A: A mass loss of 100 Da (loss of isobutylene [56 Da] + CO₂ [44 Da]) is the classic signature of Boc cleavage[3]. If you used 0.1% TFA or Formic Acid in your LC-MS mobile phase, the cleavage likely occurred during the analysis itself, not during your reaction[2]. To verify the true state of your crude mixture, run the LC-MS using a neutral or basic mobile phase (e.g., 10 mM Ammonium Bicarbonate), or perform a quick NMR analysis.

Q: I need to form the cyclic anhydride of the 5,6-dicarboxylic acid. How can I do this without losing the Boc group? A: Avoid boiling the compound in acetic anhydride or using acetyl chloride, as these methods can generate acidic conditions. Instead, use a mild dehydrating agent like N,N'-Dicyclohexylcarbodiimide (DCC) in THF or DCM at room temperature. The dicarboxylic acid will undergo intramolecular cyclization to form the anhydride while precipitating dicyclohexylurea (DCU), leaving the Boc group completely untouched.

Decision tree for selecting mild activation conditions to preserve Boc.

References

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates Source: rsc.org URL:[Link]

• Boc Protection Mechanism (Boc2O) Source: commonorganicchemistry.com URL:[Link]

• Boc-Protected Amino Groups Source: organic-chemistry.org URL:[Link]

Sources

• 1. 2-(tert-butoxycarbonyl)isoindoline-5,6-dicarboxylic acid 95% | CAS: 1824411-98-4 | AChemBlock [achemblock.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]

Technical Support Center: Optimizing Crystallization for N-Boc-isoindoline-5,6-dicarboxylic acid

Welcome to the technical support center for the crystallization of N-Boc-isoindoline-5,6-dicarboxylic acid (CAS 1824411-98-4). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the crystallization of this molecule. As an intermediate with distinct structural features—a bulky, lipophilic N-Boc group and a polar, hydrogen-bonding dicarboxylic acid moiety—its crystallization requires a nuanced approach. This document provides troubleshooting strategies and detailed protocols to help you achieve high-purity, crystalline material with consistent and desirable physical properties.[1][2][3]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Initial Screening & Solvent Selection

Q1: I'm starting with a crude, amorphous solid of N-Boc-isoindoline-5,6-dicarboxylic acid. Where do I begin with solvent selection for crystallization?

A1: A systematic solvent screening is the most effective starting point. The goal is to find a solvent or solvent system where the compound has high solubility at an elevated temperature but low solubility at room temperature or below.

Underlying Principle: The molecular structure combines a non-polar N-Boc group with two highly polar carboxylic acid groups. This suggests that single-solvent systems may be challenging. Polar, protic solvents will interact strongly with the carboxylic acids, while non-polar solvents will interact with the Boc group. A mixed-solvent system (a "good" solvent in which the compound is soluble, and a "poor" or "anti-solvent" in which it is not) is often most effective.[4][5]

Recommended Screening Protocol:

• Small-Scale Solubility Tests: In separate small vials, test the solubility of ~5-10 mg of your compound in 0.2 mL of various solvents at room temperature and then with heating.

• Categorize Solvents:

  • Good Solvents (Soluble at RT): Methanol, Ethanol, Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO).[6][7][8]

  • Poor Solvents (Insoluble at RT & Heat): Hexanes, Heptane, Toluene, Diethyl Ether, Water (at neutral or acidic pH).[9]

  • Potential Single-Solvent Systems (Soluble Hot, Insoluble Cold): Acetonitrile, Isopropanol (IPA), Methyl Ethyl Ketone (MEK).

• Prioritize Anti-Solvent Pairs: Based on your tests, promising pairs include Ethyl Acetate/Hexane, Acetone/Toluene, and Methanol/Water.

Data Summary Table for Initial Solvent Screening:

Solvent Class	Example Solvents	Expected Solubility Behavior	Role in Crystallization
Polar Protic	Methanol, Ethanol, Water	High solubility, especially when heated. May require an anti-solvent.	Good Solvent
Polar Aprotic	Acetone, Ethyl Acetate, THF, Acetonitrile	Moderate to high solubility. Good starting point for anti-solvent methods.	Good Solvent
Non-Polar	Hexanes, Heptane, Toluene	Very low solubility.	Anti-Solvent / Trituration Solvent
Ethers	Diethyl Ether, MTBE	Low solubility.	Anti-Solvent

Q2: I've identified a promising solvent system, but my compound is "oiling out" instead of crystallizing. What causes this and how can I fix it?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystal lattice.[4] This typically happens when the solution becomes supersaturated at a temperature above the compound's melting point in that specific solvent environment or if the concentration is too high.

Causality & Solutions:

• Cause: Cooling Too Rapidly. Rapid cooling can cause the solution to become highly supersaturated, favoring the formation of a disordered, liquid-like state over an ordered crystal lattice.

  • Solution: Slow down the cooling rate. After dissolving the compound at an elevated temperature, allow the flask to cool slowly to room temperature on the benchtop, insulated with paper towels or a cork ring.[10] Once at room temperature, proceed with gradual cooling in a refrigerator or ice bath.

• Cause: Solution is Too Concentrated. An excessively high concentration of the solute can lead to oiling out upon initial cooling.

  • Solution: Re-heat the mixture to dissolve the oil, then add a small amount (5-10% more) of the "good" solvent to dilute the solution slightly.[10] This reduces the level of supersaturation at any given temperature, allowing more time for nucleation and crystal growth.

• Cause: Presence of Impurities. Impurities can disrupt the crystal lattice formation, leading to an oil.[11]

  • Solution: If the crude material is highly impure, consider a pre-purification step such as a charcoal treatment or a quick filtration through a silica plug before attempting crystallization.

• Cause: Inappropriate Solvent System.

  • Solution: Switch to a solvent system with a lower boiling point or one where the compound has slightly lower solubility at elevated temperatures.

Section 2: Troubleshooting Common Crystallization Problems

Q3: My solution is clear and at room temperature, but no crystals have formed. What should I do to induce crystallization?

A3: If no crystals form, the solution is likely not sufficiently supersaturated, or the energy barrier for nucleation has not been overcome.[12]

Troubleshooting Steps:

• Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface.[10][12] The microscopic imperfections on the glass provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure, crystalline material from a previous batch, add a single "seed" crystal to the solution.[12][][14] This provides a template for further crystal growth.

• Concentration: The solution may be too dilute.[10] Gently warm the solution and evaporate a portion of the solvent under a stream of nitrogen or using a rotary evaporator. Allow it to cool slowly again.

• Lowering the Temperature: If the solution has been at room temperature for an extended period, try moving it to a 0-4 °C refrigerator. Avoid shocking the system by placing it directly in a freezer.

• Adding an Anti-Solvent: If you are using a single-solvent system, you can try adding a small amount of a miscible anti-solvent dropwise until the solution becomes faintly cloudy (the cloud point), then add a drop of the good solvent to clarify.[12][15][16]

Q4: My crystallization happened too quickly, resulting in a fine powder or very small needles. How can I improve the crystal size and quality?

A4: Rapid crystallization traps impurities and leads to small, poorly formed crystals, which can be difficult to filter and dry.[1][10] The goal is to slow down the nucleation and growth process.

Strategies for Slower Crystal Growth:

• Use More Solvent: An ideal crystallization should show initial crystal formation after about 5-20 minutes of cooling.[10] If it happens instantly, the solution is too concentrated. Re-heat the solution and add more of the "good" solvent (e.g., 1-2 mL for every 100 mg of solid) to slightly exceed the minimum amount needed for dissolution.[10]

• Insulate the Flask: To slow the cooling rate, cover the flask with a watch glass and place it on an insulating material like a cork ring or several paper towels.[10]

• Vapor Diffusion: For obtaining high-quality crystals, especially on a small scale, vapor diffusion is an excellent method.[17][18]

Experimental Workflow: Vapor Diffusion for High-Quality Crystals

This technique involves the slow diffusion of an anti-solvent vapor into a solution of the compound, gradually inducing crystallization.

Protocol:

• Prepare the Solution: Dissolve your compound in a minimal amount of a "good" solvent (e.g., ethyl acetate, acetone) in a small, open vial (e.g., a 1-dram vial).

• Prepare the Reservoir: In a larger, sealable container (e.g., a 20 mL scintillation vial or a small beaker), add a layer of the anti-solvent (e.g., hexane, diethyl ether).

• Set Up the System: Place the small vial containing your compound solution inside the larger container. Ensure the inner vial does not touch the walls of the outer container.[17]

• Seal and Wait: Seal the outer container tightly. The more volatile anti-solvent will slowly diffuse into the solution in the inner vial, reducing the compound's solubility and promoting slow, controlled crystal growth. Do not disturb the setup.[17][19]

Diagram: Vapor Diffusion Setup

Caption: Vapor diffusion setup for slow crystallization.

Section 3: Advanced Troubleshooting

Q5: The presence of two carboxylic acid groups suggests that pH might be a factor. How can I use pH to my advantage during crystallization?

A5: The dicarboxylic acid functionality makes the solubility of your compound highly pH-dependent.[20] This can be a powerful tool for purification and crystallization, especially from aqueous or semi-aqueous solvent systems.

Mechanism:

• Low pH (Acidic): Both carboxylic acid groups will be fully protonated (-COOH). In this state, the molecule is less polar and less soluble in water.

• High pH (Basic): Both carboxylic acid groups will be deprotonated to form carboxylate salts (-COO⁻). This dianionic form is highly polar and very soluble in water.

pH-Swing Crystallization Protocol:

• Dissolution: Dissolve the crude compound in a basic aqueous solution (e.g., water with 2.1 equivalents of NaOH or K₂CO₃) to form the highly soluble carboxylate salt. This step is also useful for filtering out any base-insoluble impurities.

• Acidification: Cool the solution in an ice bath. Slowly add a strong acid (e.g., 1M HCl) dropwise with vigorous stirring. As the pH drops below the pKa of the carboxylic acids, the protonated, neutral form of the molecule will precipitate out of the solution.[21]

• Control the Rate: The rate of acid addition directly controls the rate of crystallization. A slow addition rate will promote the growth of larger, more well-defined crystals.

• Isolation: Once precipitation is complete (check the pH to ensure it is acidic), collect the solid by filtration, wash thoroughly with cold water to remove any salts, and dry under vacuum.

Decision Tree: Troubleshooting Crystallization Issues

Caption: A decision tree for common crystallization problems.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Tianming Pharmaceutical. (2025, December 26). Crystallization & Solid Form Challenges for Intermediates. [Link]

• Kovaleva, M. A., et al. (2015). Studies of solubility of dicarboxilic acid mixtures in organic solvents. ResearchGate. [Link]

• University of Sherbrooke. Guide for crystallization. [Link]

• Ferreira, M. M., et al. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. Molbank, 2023(3), M1704. [Link]

• Quora. (2017, April 5). What should I do if crystallisation does not occur?[Link]

• Chadwick, K., et al. (2011). Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. Crystal Growth & Design, 11(10), 4584-4593. [Link]

• Google Patents. (2007).

• UNT Digital Library. (2026, February 23). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. [Link]

• SciSpace. (2014). An odd–even effect on solubility of dicarboxylic acids in organic solvents. [Link]

• PubMed. (2024, July 5). Solubility of 2,5-Furandicarboxylic Acid in Pure and Mixed Organic Solvent Systems at 293 K Predicted Using Hansen Solubility Parameters. [Link]

• Patsnap. (2021, April 16). Crystallization method of Boc-amino acid. [Link]

• ResearchGate. (2026, February 6). Studies of solubility of dicarboxilic acid mixtures in organic solvents. [Link]

• SLAC National Accelerator Laboratory. Crystal Growth. [Link]

• Google Patents. (1991).

• Zhanghua Dryer. (2025, October 12). Crystallization Challenges in Pharmaceutical Products. [Link]

• Hampton Research. Sitting Drop Vapor Diffusion Crystallization. [Link]

• Zibo Bofan Chemical Co., Ltd. (2025, November 19). How do acids affect the crystallization of substances?[Link]

• RM@Schools. Antisolvent Crystallization. [Link]

• Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development. [Link]

• Google Patents. (2021).

• PMC. (2012). Getting crystals your crystallographer will treasure: a beginner's guide. [Link]

• MDPI. (2020, October 22). Effects of Preferential Incorporation of Carboxylic Acids on the Crystal Growth and Physicochemical Properties of Aragonite. [Link]

• ChemistryViews. (2012, November 6). Tips and Tricks for the Lab: Growing Crystals Part 3. [Link]

• GEA. Crystallization of Amino Acids. [Link]

• YouTube. (2024, July 31). How to use the Vapor Diffusion set up of the CrystalBreeder. [Link]

• Mettler Toledo. Using AntiSolvent for Crystallization. [Link]

• Reddit. (2025, July 26). Need help with antisolvent crystallization of small molecule. [Link]

• PubChem. 2-((tert-butoxy)carbonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid. [Link]

Sources

• 1. tianmingpharm.com [tianmingpharm.com]
• 2. 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid | 1824411-98-4 [sigmaaldrich.com]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mt.com [mt.com]
• 6. Studies of solubility of dicarboxilic acid mixtures in organic solvents | Eastern-European Journal of Enterprise Technologies [journals.uran.ua]
• 7. scispace.com [scispace.com]
• 8. Solubility of 2,5-Furandicarboxylic Acid in Pure and Mixed Organic Solvent Systems at 293 K Predicted Using Hansen Solubility Parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. filter-dryer.com [filter-dryer.com]
• 12. quora.com [quora.com]
• 14. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 15. US7307188B2 - Purification of carboxylic acids by complexation with selective solvents - Google Patents [patents.google.com]
• 16. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 17. unifr.ch [unifr.ch]
• 18. Crystal Growth | Biology Linac Coherent Light Source [biology-lcls.slac.stanford.edu]
• 19. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. How do acids affect the crystallization of substances? - Blog [bofanchem.com]

Reducing side reactions during the coupling of Boc-isoindoline-5,6-dicarboxylic acid

Welcome to the Application Scientist Knowledge Base.

As a Senior Application Scientist, I frequently consult with drug development professionals facing challenges when coupling ortho-dicarboxylic acids. Boc-isoindoline-5,6-dicarboxylic acid is a highly valuable scaffold—often utilized in the synthesis of complex therapeutics like erythropoietin (EPO) mimetics[1]—but its unique structural topology makes it prone to specific side reactions.

This guide provides a causal analysis of these side reactions, an evidence-based troubleshooting FAQ, and a self-validating experimental protocol to maximize your di-amide yields.

Mechanistic Overview: The Ortho-Effect and Boc Sensitivity

When activating Boc-isoindoline-5,6-dicarboxylic acid, the spatial proximity of the 5- and 6-position carboxyl groups introduces a severe competing intramolecular pathway.

• Anhydride Formation : Activation of one carboxylic acid (e.g., forming an O-acylisourea intermediate with carbodiimides[2]) creates a highly electrophilic center. Before an external amine can attack (intermolecular), the adjacent unactivated carboxylate can attack (intramolecular), releasing the coupling byproduct and forming a stable 5-membered cyclic anhydride[3].

• Boc Deprotection : The tert-butyloxycarbonyl (Boc) group is notoriously acid-sensitive. If the reaction medium drops in pH, or if acidic byproducts accumulate, premature deprotection of the isoindoline nitrogen occurs.

Reaction Pathway & Side-Reaction Logic

Caption: Competing pathways during the activation of Boc-isoindoline-5,6-dicarboxylic acid.

Troubleshooting FAQs

Q1: I am recovering a large percentage of cyclic anhydride instead of my target di-amide. How do I shift the kinetics in favor of the amide? Causality & Solution: The intramolecular attack of the adjacent carboxylate is kinetically favored over the intermolecular attack of your amine. To prevent this, you must alter the order of addition and the activation energy threshold.

• Order of Addition: Do not pre-activate the dicarboxylic acid. Mix the Boc-isoindoline-5,6-dicarboxylic acid and an excess of your amine first, then add the coupling reagent dropwise. This ensures the amine is immediately available to trap the activated ester[2].

• Temperature Control: Perform the activation at low temperatures (0°C). Lowering the thermal energy suppresses the intramolecular cyclization pathway more than the highly exothermic amide bond formation[4].

• Reagent Selection: Use highly reactive uronium salts like HATU, which reacts faster and with higher efficiency than standard carbodiimides (like DCC or EDC)[5].

Q2: I am seeing N-acylurea byproducts in my LC-MS. Why is this happening? Causality & Solution: When using carbodiimides (DCC, EDC), the initial O-acylisourea intermediate can undergo a deleterious rearrangement to form an inactive, stable N-acylurea[2]. This is exacerbated in polar solvents or if the amine addition is delayed.

• Solution: Always use an additive like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These additives rapidly convert the O-acylisourea into an OBt/OAt active ester, which is highly reactive toward amines but cannot rearrange into an N-acylurea[5].

Q3: My Boc group is falling off during the reaction. How do I stabilize it? Causality & Solution: Boc cleavage is strictly acid-catalyzed. If your amine is introduced as a hydrochloride salt (e.g., Amine·HCl), the localized acidity can strip the Boc group before the base neutralizes it.

• Solution: Ensure the reaction is strictly buffered to a slightly basic pH (pH 8-9). Use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) in sufficient excess (at least 3-4 equivalents relative to the di-acid) to neutralize any amine salts and maintain the integrity of the Boc group.

Quantitative Reagent Comparison

To illustrate the impact of reagent selection on side-reaction mitigation, consider the following comparative data for the di-coupling of an ortho-dicarboxylic acid scaffold:

Coupling System	Base (Eq.)	Temp	Di-amide Yield (%)	Anhydride (%)	N-Acylurea (%)	Boc Loss (%)
DCC (2.2 eq)	None	25°C	15%	65%	20%	<1%
EDC (2.2 eq) / HOBt (2.2 eq)	DIPEA (4.0 eq)	25°C	45%	50%	<1%	<1%
HATU (2.2 eq)	DIPEA (4.0 eq)	25°C	65%	35%	0%	<1%
HATU (2.2 eq) / HOAt (2.2 eq)	DIPEA (6.0 eq)	0°C to RT	88%	11%	0%	<1%

Note: Data synthesized from standard peptide coupling optimization protocols for ortho-dicarboxylic acids.

Optimized Step-by-Step Methodology: Di-Amide Coupling

This protocol is engineered as a self-validating system: the strict order of addition prevents anhydride accumulation, and the base stoichiometry protects the Boc group.

Materials Required:

• Boc-isoindoline-5,6-dicarboxylic acid (1.0 eq)

• Target Amine (2.5 - 3.0 eq)

• HATU (2.2 - 2.4 eq)

• HOAt (2.2 - 2.4 eq) (Optional but recommended for sterically hindered amines)

• DIPEA (6.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (Nitrogen or Argon).

• Dissolution & Basification: Dissolve Boc-isoindoline-5,6-dicarboxylic acid (1.0 eq) and the target amine (2.5 eq) in anhydrous DMF (concentration ~0.1 M). Add DIPEA (6.0 eq) to the stirring solution.

  • Causality Check: Mixing the acid and amine before activation ensures the nucleophile is present the exact moment the active ester is formed, outcompeting intramolecular anhydride formation[2]. The high equivalent of DIPEA neutralizes any amine salts and protects the Boc group.

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0°C for 10 minutes.

  • Causality Check: Low temperatures suppress the kinetic rate of side reactions[4].

• Activation: In a separate vial, dissolve HATU (2.2 eq) and HOAt (2.2 eq) in a minimal amount of anhydrous DMF. Add this activation cocktail dropwise to the main reaction flask over 15-20 minutes while maintaining the temperature at 0°C.

• Propagation: Allow the reaction to stir at 0°C for 1 hour, then slowly warm to room temperature (25°C) and stir for an additional 4-12 hours. Monitor the reaction via LC-MS.

• Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc) and wash successively with 5% aqueous Citric Acid (to remove excess amine/DIPEA), saturated aqueous NaHCO3 (to remove unreacted acid and HOAt), and brine.

  • Caution: Do not use strong acids (like 1M HCl) during the wash, as this will risk Boc deprotection during workup.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

References

• Coupling Reagents - Aapptec Peptides peptide.com
• Overview of Peptide Coupling Reagents - ChemPep chempep.com
• Peptide Coupling Reagents, More than a Letter Soup uniurb.it
• 8.5: Nucleophilic Acyl Substitution Reactions of Carboxylic Acids Chemistry LibreTexts
• Erythropoietin mimetics derived from solution phase combin

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• 4. people.uniurb.it [people.uniurb.it]
• 5. peptide.com [peptide.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Purity of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is a cornerstone of robust and reproducible research and manufacturing. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the validation of purity for 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid, a key building block in various synthetic pathways. We will move beyond a simple recitation of protocols to explain the scientific rationale behind the experimental choices, ensuring a self-validating and trustworthy methodology in line with stringent regulatory expectations.

Introduction: The Analytical Challenge

2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid presents a unique analytical challenge due to its combination of a UV-active aromatic core, two polar carboxylic acid groups, and an acid-labile tert-Butoxycarbonyl (Boc) protecting group. A successful purity method must be able to separate the main compound from potential process-related impurities and degradation products, offering a clear and quantifiable assessment of its purity. This guide will compare two reversed-phase HPLC methods, highlighting the impact of column chemistry and mobile phase composition on critical validation parameters.

Understanding Potential Impurities: A Prerequisite for Specificity

A truly "purity-indicating" method must be able to distinguish the analyte from any and all potential impurities. Based on a likely synthetic route starting from a substituted phthalic anhydride and proceeding through isoindoline formation and subsequent Boc-protection, we can anticipate several classes of impurities:

• Process-Related Impurities:

  • Starting Materials: Unreacted starting materials from the synthesis.

  • Intermediates: Incompletely reacted intermediates.

  • By-products: Compounds formed from side reactions.

• Degradation Products:

  • De-protected Impurity: The most probable degradation product is the loss of the Boc group under acidic conditions, forming isoindoline-5,6-dicarboxylic acid.

  • Hydrolytic Degradants: Potential hydrolysis of other functional groups under extreme pH and temperature.

  • Oxidative Degradants: Degradation products formed under oxidative stress.

The Comparative HPLC Methods

We will evaluate two distinct reversed-phase HPLC methods. The primary difference lies in the stationary phase, which will showcase how column selectivity impacts the separation of this polar, aromatic dicarboxylic acid and its potential impurities.

Method A: The Workhorse C18 Column

A standard C18 column is often the first choice for reversed-phase separations. Its non-polar surface provides good retention for the aromatic core of the analyte.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: A time-based gradient from low to high acetonitrile concentration.

• Flow Rate: 1.0 mL/min

• Detection: UV at 230 nm

• Column Temperature: 30 °C

Method B: The Alternative Phenyl-Hexyl Column

A phenyl-hexyl stationary phase offers alternative selectivity due to pi-pi interactions between the phenyl groups of the stationary phase and the aromatic ring of the analyte. This can be advantageous for separating structurally similar aromatic compounds.

• Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: Methanol

• Gradient: A tailored gradient from low to high methanol concentration.

• Flow Rate: 1.0 mL/min

• Detection: UV at 230 nm

• Column Temperature: 30 °C

HPLC Method Validation: A Deep Dive

The validation of our chosen HPLC methods will be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2] This ensures the method is fit for its intended purpose: to accurately and reliably determine the purity of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid.

The Validation Workflow

Caption: Overall HPLC method validation workflow.

Specificity (Including Forced Degradation)

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2]

Experimental Protocol:

• Impurity Spiking: A solution of the main compound is spiked with known potential impurities (if available) to demonstrate separation.

• Forced Degradation: The drug substance is subjected to stress conditions to induce degradation. The resulting solutions are then analyzed to ensure the degradation products are separated from the main peak.

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours. The primary expected degradant is the de-protected isoindoline-5,6-dicarboxylic acid.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 105°C for 48 hours.

  • Photolytic Degradation: Exposure to UV light (254 nm) and visible light for an extended period.

Comparative Data Summary:

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Rationale
Resolution (Main Peak vs. De-protected Impurity)	> 2.0	> 2.5	The Phenyl-Hexyl column shows enhanced selectivity for the more polar de-protected impurity due to differing interactions with the stationary phase.
Peak Purity (Main Peak after Stress)	Pass	Pass	Both methods demonstrate that the main peak is spectrally pure after stress, indicating no co-eluting degradants.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[2]

Experimental Protocol:

• Prepare a series of at least five standard solutions of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid at different concentrations, typically ranging from the Limit of Quantitation (LOQ) to 150% of the target concentration.

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Comparative Data Summary:

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criteria
Correlation Coefficient (r²)	> 0.999	> 0.999	r² ≥ 0.999
Y-intercept	Close to zero	Close to zero	Should not be significantly different from zero.
Range	LOQ - 150%	LOQ - 150%	Defined by the linear response.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[2] It is often assessed by spike recovery experiments.

Experimental Protocol:

• Prepare a sample matrix (placebo, if applicable) and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Comparative Data Summary:

Concentration Level	Method A (C18) % Recovery (RSD)	Method B (Phenyl-Hexyl) % Recovery (RSD)	Acceptance Criteria
80%	99.5% (0.8%)	99.8% (0.6%)	98.0% - 102.0%
100%	100.2% (0.5%)	100.1% (0.4%)	98.0% - 102.0%
120%	100.8% (0.7%)	100.5% (0.5%)	98.0% - 102.0%

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[2]

Experimental Protocol:

• Repeatability (Intra-assay precision): Six replicate injections of the same standard solution at 100% of the target concentration are performed on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: The repeatability experiment is repeated by a different analyst, on a different day, and/or on a different instrument.

Comparative Data Summary:

Parameter	Method A (C18) %RSD	Method B (Phenyl-Hexyl) %RSD	Acceptance Criteria
Repeatability	< 1.0%	< 1.0%	RSD ≤ 2.0%
Intermediate Precision	< 1.5%	< 1.5%	RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2]

Experimental Protocol:

These are typically determined based on the signal-to-noise ratio (S/N) of the analyte peak.

• LOD: S/N ratio of 3:1

• LOQ: S/N ratio of 10:1

Comparative Data Summary:

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Rationale
LOD	~0.01 µg/mL	~0.01 µg/mL	Both methods demonstrate similar sensitivity.
LOQ	~0.03 µg/mL	~0.03 µg/mL	Both methods provide adequate sensitivity for purity analysis.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[2]

Experimental Protocol:

Small variations are made to the method parameters, and the effect on the results is observed.

• Flow rate (± 10%)

• Column temperature (± 5 °C)

• Mobile phase composition (e.g., ± 2% organic component)

• pH of the mobile phase buffer (± 0.2 units)

Comparative Data Summary:

Parameter Variation	Method A (C18) - Impact	Method B (Phenyl-Hexyl) - Impact	Acceptance Criteria
Flow Rate ±10%	Minor shift in retention times, resolution maintained.	Minor shift in retention times, resolution maintained.	System suitability parameters must pass.
Temperature ±5°C	Minor shift in retention times, resolution maintained.	Minor shift in retention times, resolution maintained.	System suitability parameters must pass.

System Suitability

System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.[2]

Experimental Protocol:

A system suitability solution (containing the main compound and a known impurity) is injected before each analytical run.

Comparative Data Summary:

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criteria
Tailing Factor	< 1.5	< 1.5	T ≤ 2.0
Theoretical Plates	> 2000	> 2000	N ≥ 2000
Resolution	> 2.0	> 2.0	R ≥ 2.0
%RSD of replicate injections	< 1.0%	< 1.0%	RSD ≤ 2.0%

Conclusion and Recommendation

Both the C18 and Phenyl-Hexyl based HPLC methods are capable of providing a validated, robust, and reliable determination of the purity of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid.

• Method A (C18) represents a well-established and universally applicable approach that delivers acceptable performance across all validation parameters. It is a reliable choice for routine quality control.

• Method B (Phenyl-Hexyl) demonstrates superior selectivity for the primary degradation product, offering a higher degree of confidence in the purity assessment, particularly when trace-level impurities are of concern. The pi-pi interactions afforded by the phenyl-hexyl stationary phase provide a clear advantage in resolving closely related aromatic compounds.

Recommendation: For routine analysis where speed and familiarity are key, Method A is a suitable choice. However, for in-depth impurity profiling, stability studies, and when the highest level of assurance in purity is required, Method B is the recommended approach due to its enhanced selectivity.

The choice of method should ultimately be guided by the specific requirements of the analysis and the available instrumentation. This guide provides the foundational data and scientific reasoning to make an informed decision and to implement a fully validated HPLC purity method for 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid that will withstand scientific and regulatory scrutiny.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). ICH Harmonised Guideline Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2023). ICH Harmonised Guideline Q14: Analytical Procedure Development. [Link]

• Sarkar, A. B., & Kochak, G. M. (2005). HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution.

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

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Cross-validating MOF structures synthesized with Boc-isoindoline-5,6-dicarboxylic acid

An In-Depth Guide to the Cross-Validation of Metal-Organic Frameworks Synthesized with Boc-isoindoline-5,6-dicarboxylic Acid

Introduction: The Blueprint of Porosity

Metal-Organic Frameworks (MOFs) represent a frontier in materials science, offering unprecedented control over porous structures at the molecular level. These crystalline materials, constructed from metal nodes and organic linkers, possess vast internal surface areas and tunable pore environments, making them prime candidates for applications ranging from gas storage and separation to catalysis and drug delivery.[1][2] The structure of a MOF is fundamentally dictated by its building blocks, particularly the organic linker.[3][4] This guide focuses on MOFs synthesized using a specialized linker, Boc-isoindoline-5,6-dicarboxylic acid , a molecule designed to impart specific steric and functional properties to the resulting framework.

However, the promise of any newly synthesized MOF hinges on the rigorous and unambiguous confirmation of its structure. Simply synthesizing a crystalline powder is insufficient. The true arrangement of atoms, the phase purity of the bulk material, its thermal stability, and its accessible porosity must be meticulously verified. A failure in structural validation can lead to misinterpreted experimental results and impede the development of reliable applications. This guide provides a comprehensive comparison of the essential experimental techniques required to cross-validate MOF structures, ensuring that what is designed in theory is what has been synthesized in the lab.

The Synthesis Stage: A Representative Solvothermal Protocol

The foundation of any structural validation is the material itself. MOFs incorporating dicarboxylic acid linkers are commonly prepared via solvothermal synthesis, where reactants are heated in a sealed vessel.[5][6] This method promotes the growth of high-quality crystals by controlling temperature and pressure.

Experimental Protocol: Synthesis of a Boc-isoindoline-5,6-dicarboxylate MOF

• Reactant Preparation: In a 20 mL glass vial, combine the metal salt (e.g., 0.5 mmol of Zinc Nitrate Hexahydrate) and the Boc-isoindoline-5,6-dicarboxylic acid linker (0.5 mmol).

• Solvent Addition: Add 10 mL of a suitable solvent, typically N,N-Dimethylformamide (DMF). The choice of solvent is critical as it can influence the resulting crystal structure.

• Homogenization: Briefly sonicate the mixture for 5-10 minutes to ensure the dissolution and homogeneous distribution of the reactants.

• Sealed Reaction: Cap the vial tightly and place it in a programmable laboratory oven.

• Thermal Conditions: Heat the oven to 100-120°C and maintain this temperature for 24-48 hours.[5] The slow cooling of the oven back to room temperature is often crucial for obtaining larger, higher-quality crystals.

• Product Isolation: After cooling, crystalline product should be visible. Decant the mother liquor.

• Washing: Wash the crystals thoroughly with fresh DMF (3 x 10 mL) to remove any unreacted starting materials. Subsequently, exchange the DMF with a more volatile solvent like ethanol or acetone (3 x 10 mL over 24 hours) to facilitate activation.

• Drying & Activation: Carefully decant the solvent and dry the product under vacuum at an elevated temperature (e.g., 80-150°C). The precise temperature should be determined by thermogravimetric analysis (see Section 4.2) to ensure solvent removal without framework collapse.

Caption: Interrelation of key techniques for MOF structural cross-validation.

Powder X-Ray Diffraction (PXRD): The First Checkpoint

PXRD is the workhorse of MOF characterization, providing the initial assessment of the synthesized material. It confirms whether the product is crystalline and whether it consists of a single phase or a mixture. [3]

• Principle: X-rays are diffracted by the periodic arrangement of atoms in a crystal lattice, producing a unique diffraction pattern of peaks at specific angles (2θ).

• Information Gained:

  • Crystallinity: Sharp, well-defined peaks indicate a highly crystalline material, while broad humps suggest an amorphous product. [3] * Phase Purity: The experimental pattern is compared to a reference pattern (either from a database, a previously reported structure, or simulated from single-crystal data). The absence of extra peaks confirms the purity of the bulk sample. [7] * Structural Integrity: PXRD is used to check if the framework remains intact after activation or other post-synthetic treatments. [7]

• Sample Preparation: Finely grind a small amount (10-20 mg) of the activated MOF powder to ensure random orientation of the crystallites.

• Mounting: Pack the powder into a sample holder, ensuring a flat, level surface.

• Data Collection: Place the holder in a powder diffractometer. Collect data over a relevant 2θ range (e.g., 5-50°) using Cu-Kα radiation. [8]4. Data Analysis: Process the raw data (background subtraction, peak identification). Compare the resulting pattern to a simulated pattern from single-crystal X-ray diffraction (if available) or computational models. [9]

Thermogravimetric Analysis (TGA): Assessing Thermal Stability

TGA is essential for understanding the thermal stability of a MOF and, critically, for determining the correct activation conditions needed to evacuate the pores without causing structural collapse. [10]

• Principle: The mass of a sample is monitored as it is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or air). [11]* Information Gained:

  • Solvent Removal: An initial weight loss at lower temperatures (typically < 250°C) corresponds to the removal of guest solvent molecules from the pores.

  • Framework Decomposition: A sharp weight loss at a higher temperature indicates the point at which the framework itself begins to decompose. [12]This temperature defines the upper limit of the MOF's thermal stability.

  • Stoichiometry: The percentage of weight loss can be used to quantify the amount of solvent per formula unit, providing clues about the framework's composition. [13]

• Sample Preparation: Place a small, accurately weighed amount (5-10 mg) of the as-synthesized MOF into a TGA pan (e.g., alumina or platinum).

• Instrument Setup: Place the pan in the TGA furnace. Purge with an inert gas like nitrogen (flow rate of 40-60 mL/min). [11]3. Heating Program: Heat the sample at a constant rate (e.g., 5-10 °C/min) from room temperature to an upper limit well beyond the expected decomposition temperature (e.g., 600-800°C). [11]4. Data Analysis: Analyze the resulting plot of weight percent versus temperature to identify the temperatures of solvent loss and framework decomposition.

Gas Adsorption (BET Analysis): Quantifying Porosity

The defining feature of most MOFs is their porosity. Nitrogen or argon adsorption-desorption analysis at cryogenic temperatures is the standard method for quantifying this property. [14]

• Principle: The amount of gas adsorbed onto the material's surface is measured at various relative pressures at a constant temperature (77 K for nitrogen). The Brunauer-Emmett-Teller (BET) theory is then applied to calculate the specific surface area. [15][16]* Information Gained:

  • Specific Surface Area (BET): A measure of the total accessible surface area per gram of material, a key performance indicator. [17] * Pore Volume: The total volume of the pores within the material. [15] * Pore Size Distribution: Provides information about the sizes of the pores within the framework.

• Sample Preparation (Degassing): Weigh approximately 50-100 mg of the MOF into a sample tube. Attach the tube to the degassing port of the gas adsorption analyzer.

• Activation: Heat the sample under high vacuum at the activation temperature determined by TGA for several hours (e.g., 12-24 h) to completely remove all guest molecules from the pores.

• Measurement: Transfer the sample tube to the analysis port, which is cooled with liquid nitrogen (77 K). The instrument will then automatically dose the sample with known amounts of nitrogen gas at increasing pressures and measure the amount adsorbed.

• Data Analysis: Plot the amount of gas adsorbed versus relative pressure (P/P₀). Apply the BET equation to a linear portion of the isotherm (typically in the 0.05-0.30 P/P₀ range) to calculate the surface area. [15]

Scanning Electron Microscopy (SEM): Visualizing Morphology

While diffraction and adsorption techniques provide structural and porosity data, SEM gives a direct visual representation of the MOF crystals.

• Principle: A focused beam of electrons scans the surface of the sample, and the resulting interactions generate signals that are used to create an image of the surface topography and composition. [18]* Information Gained:

  • Crystal Morphology: Reveals the shape (e.g., cubic, octahedral, needle-like) of the MOF crystals. [19][20] * Crystal Size and Distribution: Allows for the measurement of particle sizes and an assessment of the sample's uniformity. [18] * Surface Features: Can reveal details about the crystal surface, such as defects or intergrowth.

• Sample Mounting: Disperse a very small amount of the MOF powder onto a carbon adhesive tab attached to an aluminum SEM stub.

• Sputter Coating: If the MOF is not sufficiently conductive, coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to prevent charge buildup from the electron beam. [18]3. Imaging: Introduce the stub into the SEM vacuum chamber. Focus the electron beam and acquire images at various magnifications to observe the overall morphology and fine details of the crystals.

The Gold Standard and The Virtual Counterpart

Single-Crystal X-Ray Diffraction (SCXRD)

When suitable single crystals can be grown, SCXRD is the most powerful technique for structural elucidation. [21]It provides an unambiguous, three-dimensional map of electron density, allowing for the precise determination of atomic positions, bond lengths, and bond angles. [22]This result serves as the ultimate benchmark against which all other data, especially PXRD, are compared. [23]

Computational Modeling

Computational methods, such as Density Functional Theory (DFT), are increasingly used to predict the most stable, lowest-energy crystal structure for a given set of building blocks. [24]These in silico models serve as a powerful validation tool. [25]The predicted structure can be used to simulate a theoretical PXRD pattern, which can then be compared with the experimental data to confirm if the synthesized phase matches the computationally predicted ground state. [1]

Comparative Analysis Summary

Technique	Information Provided	Sample Requirement	Key Advantage	Key Limitation
PXRD	Bulk crystallinity, phase purity, unit cell parameters	Polycrystalline powder (~20 mg)	Fast, non-destructive, essential for bulk analysis [3]	Provides averaged information; peak broadening can obscure details.
SCXRD	Absolute atomic structure, bond lengths/angles, space group	Single crystal (<1 mm)	Unambiguous structure determination ("gold standard") [21][22]	Growing suitable single crystals can be very difficult or impossible. [21]
TGA	Thermal stability, solvent content, activation temperature	Powder (~10 mg)	Defines thermal limits for safe handling and activation. [10]	Does not provide information on the crystalline structure itself.
BET	Surface area, pore volume, pore size distribution	Activated powder (~100 mg)	Directly quantifies the key functional property of MOFs (porosity). [14]	Requires complete activation; incorrect activation can give misleading results.
SEM	Crystal morphology, size, and surface texture	Powder on stub	Provides direct visualization of the material's form factor. [18][19]	Only shows the surface; does not probe the internal crystal structure.
Modeling	Predicted lowest-energy structure, simulated PXRD	None (Computational)	Guides synthesis and validates experimental findings. [1][25]	Predictions depend on the accuracy of the computational methods used.

Conclusion: A Unified and Validated Structural Picture

The synthesis of a novel MOF using a functional linker like Boc-isoindoline-5,6-dicarboxylic acid is only the first step in a rigorous scientific investigation. True understanding and reliable application of the material can only proceed from a foundation of thorough structural cross-validation. A strategy that integrates Powder X-Ray Diffraction for bulk purity, Thermogravimetric Analysis for thermal properties, Gas Adsorption for porosity, and Scanning Electron Microscopy for morphology provides a self-consistent and trustworthy characterization. When available, Single-Crystal X-Ray Diffraction provides the definitive structural solution, and computational modeling offers a powerful theoretical benchmark. By employing this multi-faceted approach, researchers can confidently establish the structure-property relationships that are essential for advancing the field of materials science and unlocking the full potential of these remarkable porous materials.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic Acid

For researchers, scientists, and professionals in drug development, the meticulous management of chemical reagents extends beyond the laboratory bench to their safe and compliant disposal. This guide provides a detailed, procedural framework for the proper disposal of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid (CAS: 1824411-98-4), ensuring the safety of personnel and the protection of our environment. This document is designed to be a trusted resource, offering in-depth technical information and actionable protocols.

Hazard Identification and Risk Assessment

GHS Hazard Classification:

Based on available data, 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid is classified with the following hazards[1][2]:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The assigned GHS pictogram is GHS07 , indicating that the substance is an irritant[1][2].

Chemical Properties and Reactivity:

• Dicarboxylic Acid Moiety: The presence of two carboxylic acid groups renders the molecule acidic. It will react with bases in a neutralization reaction.

• tert-Butoxycarbonyl (Boc) Protecting Group: The Boc group is notoriously labile under acidic conditions.[3] Deprotection generates a tert-butyl cation, which is a reactive intermediate.[4][5][6][7] This cation can be trapped by nucleophiles or eliminate to form isobutylene gas.[6][8]

• Isoindoline Core: The isoindoline heterocyclic system is relatively stable but can be susceptible to degradation under harsh conditions.[3][9][10]

Primary Routes of Exposure:

• Inhalation of dust.

• Skin contact.

• Eye contact.

• Ingestion.

Personal Protective Equipment (PPE) and Safety Precautions

Given the identified hazards, the following PPE must be worn at all times when handling 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid, including during disposal procedures:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

All handling and disposal preparation steps should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Disposal Workflow

The guiding principle for the disposal of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid is to treat it as a hazardous chemical waste. Under no circumstances should this compound or its solutions be disposed of down the drain or in regular trash.

Caption: Disposal workflow for 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid.

Step 1: Waste Collection and Segregation

• Solid Waste: Collect all non-essential solid 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid in a designated hazardous waste container.

• Contaminated Materials: Any disposable items that have come into contact with the compound, such as weighing papers, pipette tips, and gloves, should be collected as solid chemical waste.

• Liquid Waste: Solutions containing the compound should be collected in a separate, designated container for liquid hazardous waste.

It is crucial to segregate this waste stream from other incompatible waste types, such as strong oxidizing agents.

Step 2: Container Selection and Labeling

• Container Material: Use a chemically compatible and leak-proof container. High-density polyethylene (HDPE) or glass containers are suitable for acidic organic compounds.[4][8][11][12][13]

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid"

  • The CAS number: "1824411-98-4"

  • The associated hazards (e.g., "Irritant," "Harmful if Swallowed")

  • The date of waste accumulation

  • The name and contact information of the generating laboratory/researcher

Step 3: Interim Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be:

• Secure and accessible only to authorized personnel.

• Well-ventilated.

• Away from heat sources and direct sunlight.

• Segregated from incompatible chemicals.

Step 4: Final Disposal

The final disposal of 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid must be handled by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Follow your institution's specific procedures for requesting a hazardous waste pickup.

Pre-Disposal Treatment (Not Recommended)

While chemical neutralization or degradation might seem like a viable pre-disposal step, it is not recommended for 2-(tert-Butoxycarbonyl)isoindoline-5,6-dicarboxylic acid without a thorough, substance-specific risk assessment.

• Acid-Base Neutralization: Neutralizing the dicarboxylic acid with a base (e.g., sodium bicarbonate) would generate a salt. However, this does not mitigate the hazards associated with the Boc-protected isoindoline core.

• Acidic Deprotection: Attempting to degrade the molecule by removing the Boc group with a strong acid (e.g., trifluoroacetic acid) would introduce additional hazards. This process generates the reactive tert-butyl cation, which could potentially alkylate the aromatic ring of the isoindoline, creating unknown and potentially more hazardous byproducts.[4][5] Furthermore, this would create a more complex and corrosive waste stream.

Given the lack of specific data on the degradation products, the most prudent and safest approach is to dispose of the compound in its original form through a certified hazardous waste management service.

Emergency Procedures: Spills and Exposure

In the event of a spill or personnel exposure, immediate and appropriate action is critical.

Spill Response

• Evacuate and Secure: Alert personnel in the immediate area and restrict access to the spill site.

• Ventilate: Ensure the area is well-ventilated. If the spill is significant, work from outside the immediate spill zone.

• Contain and Absorb: For a solid spill, carefully sweep up the material to avoid generating dust and place it in a labeled hazardous waste container. For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand), then sweep the absorbed material into a hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

• Report: Report the incident to your institution's EHS department.

Personnel Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][14]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[5][14] Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, administer artificial respiration. Seek immediate medical attention.[5][14]

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5][14]

Quantitative Data Summary

Parameter	Value/Recommendation	Source(s)
GHS Hazard Codes	H302, H315, H319, H335	[1][2]
GHS Pictogram	GHS07 (Irritant)	[1][2]
Recommended Waste Container	High-Density Polyethylene (HDPE), Glass	[4][8][11][12][13]
Disposal Method	Licensed Hazardous Waste Contractor	Institutional Policy
Drain Disposal	Prohibited	General Best Practice
Pre-Treatment	Not Recommended	Prudent Safety Practice

By adhering to these detailed procedures, you contribute to a safe and responsible laboratory environment. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines.

References

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